Trithiomolybdic acid
Description
Trithiomolybdic acid is a bioactive chemical.
Scientific Research Applications
Geochemical Behavior and Environmental Indicators :
- Trithiomolybdates play a significant role in the geochemical behavior of molybdenum in anaerobic environments. Their formation affects molybdenum's deposition mechanisms in sedimentary rocks and sediments, serving as indicators of reducing conditions in paleo-environmental studies (Erickson & Helz, 2000).
Agricultural and Veterinary Implications :
- In ruminants, trithiomolybdate forms in the rumen and can bind to proteins in the plasma. This interaction has implications for understanding nutrient absorption and metabolism in livestock (Mason, Kelleher, & Letters, 1982).
- Trithiomolybdate affects the copper metabolism in animals. Its administration in sheep altered systemic copper metabolism, increasing plasma copper levels and affecting copper distribution in tissues (Mason, Lamand, Tressol, & Mulryan, 1988).
Biomedical Research and Therapeutics :
- Trithiomolybdate's binding properties have been studied in biomedical contexts, particularly its interaction with proteins like albumin and its impact on metal distributions within the body (Woods & Mason, 1987).
- Research also suggests that trithiomolybdate may have potential therapeutic applications in managing copper-related disorders in humans, drawing from its effects observed in animal models (Mason, Woods, & Poole, 1986).
properties
CAS RN |
19452-56-3 |
|---|---|
Product Name |
Trithiomolybdic acid |
Molecular Formula |
H2MoOS3 |
Molecular Weight |
210.155 |
IUPAC Name |
Trithiomolybdic acid |
InChI |
InChI=1S/Mo.H2O.H2S.2S/h;2*1H2;;/q+2;;;;/p-2 |
InChI Key |
FAOVZDMPOMSPPW-UHFFFAOYSA-L |
SMILES |
O[Mo](S)(=S)=S |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Trithiomolybdic acid |
Origin of Product |
United States |
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